Cas no 145348-77-2 (2,3,4,5-Tetrahydro-1-benzoxepin-5-amine)

• Product Name: 2,3,4,5-Tetrahydro-1-benzoxepin-5-amine
• CAS No: 145348-77-2
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD26593834
• CID: 2161258
• PubChem ID: 15619698
• Update Time: 2024-11-02

2,3,4,5-Tetrahydro-1-benzoxepin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrahydro-1-benzoxepin-5-amine
• 2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine
• 2,3,4,5-TETRAHYDRO-1-BENZOXEPIN-5-AMINE-HCL
• 2,3,4,5-tetrahydrobenzo[b]oxepin-5-amine
• 1-Benzoxepin-5-amine, 2,3,4,5-tetrahydro-
• QJQARXIEBJBMRM-UHFFFAOYSA-N
• 1336AJ
• EBD3321680
• NE15121
• 5-amino-2,3,4,5-tetrahydro-1-benzoxepine
• VFA34877
• DB-226779
• 145348-77-2
• SB33931
• I10902
• (S)-2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine
• SB33932
• CS-0342504
• SB33681
• SCHEMBL1265933
• Z382721416
• SY384777
• AKOS009331219
• EN300-62120
• 1567921-77-0
• MFCD11206491
• MFCD21649048

• MDL： MFCD26593834
• Inchi： 1S/C10H13NO/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6,9H,3,5,7,11H2
• InChI Key： QJQARXIEBJBMRM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CCC1)N

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 1.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 69-71 °C
• Boiling Point: 257.1±29.0 °C at 760 mmHg
• Flash Point: 111.5±17.5 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,3,4,5-Tetrahydro-1-benzoxepin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines